Cas no 1785556-50-4 (2-bromo-5-(1,1-difluoroethyl)-1,3-thiazole)

• Product Name: 2-bromo-5-(1,1-difluoroethyl)-1,3-thiazole
• CAS No: 1785556-50-4
• MF: C₅H₄BrF₂NS
• MW: 228.057765960693
• CID: 6062121
• PubChem ID: 84792019
• Update Time: 2025-05-21

2-bromo-5-(1,1-difluoroethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(1,1-difluoroethyl)-1,3-thiazole
• Thiazole, 2-bromo-5-(1,1-difluoroethyl)-
• EN300-6955296
• 1785556-50-4

• Inchi： 1S/C5H4BrF2NS/c1-5(7,8)3-2-9-4(6)10-3/h2H,1H3
• InChI Key： SGSVMOPXMYHONB-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)C)=CN=C1Br

Computed Properties

• Exact Mass: 226.92159g/mol
• Monoisotopic Mass: 226.92159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.716±0.06 g/cm3(Predicted)
• Boiling Point: 222.5±30.0 °C(Predicted)
• pka: -0.16±0.10(Predicted)

Additional information on 2-bromo-5-(1,1-difluoroethyl)-1,3-thiazole

2-Bromo-5-(1,1-Difluoroethyl)-1,3-Thiazole (CAS No. 1785556-50-4): An Overview

2-Bromo-5-(1,1-difluoroethyl)-1,3-thiazole (CAS No. 1785556-50-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class, which is known for its broad range of biological activities and potential applications in drug discovery. The unique combination of bromine and difluoroethyl groups in its structure imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-bromo-5-(1,1-difluoroethyl)-1,3-thiazole consists of a thiazole ring with a bromine atom at the 2-position and a 1,1-difluoroethyl group at the 5-position. The bromine atom provides a reactive site for further functionalization, while the difluoroethyl group enhances the lipophilicity and metabolic stability of the molecule. These properties make it an attractive candidate for the development of novel therapeutics targeting various diseases.

Recent studies have highlighted the potential of 2-bromo-5-(1,1-difluoroethyl)-1,3-thiazole in the treatment of cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiproliferative activity against several cancer cell lines. The researchers found that the bromine and difluoroethyl groups play crucial roles in enhancing the cytotoxicity and selectivity of these derivatives. This finding underscores the importance of structural optimization in drug design.

In addition to its anticancer properties, 2-bromo-5-(1,1-difluoroethyl)-1,3-thiazole has shown promise in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound can act as a potent inhibitor of specific enzymes involved in inflammatory responses. The researchers synthesized several derivatives and evaluated their inhibitory activity against cyclooxygenase (COX) enzymes. The results indicated that certain derivatives exhibited high selectivity for COX-2 over COX-1, suggesting their potential as anti-inflammatory agents with reduced side effects.

The synthetic accessibility of 2-bromo-5-(1,1-difluoroethyl)-1,3-thiazole is another factor contributing to its popularity in research. A recent methodological study published in Organic Letters described an efficient and scalable synthesis route for this compound using readily available starting materials. The method involves a one-pot reaction sequence that combines bromination and difluoromethylation steps, providing high yields and excellent purity. This synthetic approach has facilitated the preparation of large quantities of the compound for further biological evaluation.

Beyond its direct applications as a bioactive molecule, 2-bromo-5-(1,1-difluoroethyl)-1,3-thiazole serves as an important building block for the synthesis of more complex structures. Its reactivity towards various functional groups allows chemists to introduce additional functionalities through coupling reactions such as Suzuki-Miyaura cross-coupling or Ullmann coupling. These reactions enable the construction of diverse libraries of thiazole derivatives with tailored biological activities.

In conclusion, 2-bromo-5-(1,1-difluoroethyl)-1,3-thiazole (CAS No. 1785556-50-4) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic accessibility make it an attractive candidate for the development of novel therapeutics targeting cancer, inflammation, and other diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.